Cas no 2219408-33-8 (Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

• Product Name: Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• CAS No: 2219408-33-8
• MF: C₁₆H₃₀O₂Si
• MW: 282.493706226349
• CID: 6084927
• PubChem ID: 165605410
• Update Time: 2025-11-06

Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 4-{[(tert-butyldimethylsilyl)oxy]methyl}bicyclo[2.2.2]octane-1-carbaldehyde
• 2219408-33-8
• EN300-198572
• 4-(((tert-Butyldimethylsilyl)oxy)methyl)bicyclo[2.2.2]octane-1-carbaldehyde

• Inchi： 1S/C16H30O2Si/c1-14(2,3)19(4,5)18-13-16-9-6-15(12-17,7-10-16)8-11-16/h12H,6-11,13H2,1-5H3
• InChI Key： FJGJBYYMZZYDCH-UHFFFAOYSA-N
• SMILES： C12(C=O)CCC(CO[Si](C(C)(C)C)(C)C)(CC1)CC2

Computed Properties

• Exact Mass: 282.201506730g/mol
• Monoisotopic Mass: 282.201506730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±15.0 °C(Predicted)

Additional information on Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

Professional Introduction to Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No: 2219408-33-8)

Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No: 2219408-33-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its intricate bicyclic structure and functional groups, plays a crucial role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- features a fused bicyclic system with a carboxaldehyde group at the 1-position and a methoxymethyl ether substituent at the 4-position. The presence of the (1,1-dimethylethyl)dimethylsilyl (TBS) group enhances the stability of the compound, making it particularly useful in reactions that require protection against hydrolysis and oxidation.

In recent years, this compound has been extensively studied for its potential applications in the synthesis of complex natural products and drug candidates. The unique structural features of Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- make it an excellent intermediate for constructing highly functionalized molecules. Researchers have leveraged its reactivity to develop novel synthetic routes that are more efficient and sustainable compared to traditional methods.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly those involving palladium-catalyzed transformations. The TBS group not only protects the hydroxyl moiety but also facilitates selective reactions that would otherwise be hindered by competing side reactions. This has opened up new possibilities for the synthesis of biologically active molecules that were previously difficult to access.

Recent studies have demonstrated the effectiveness of Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- in the preparation of heterocyclic compounds, which are known for their diverse pharmacological properties. By serving as a key intermediate, this compound enables the construction of complex scaffolds that mimic natural products and exhibit potent biological activity. Such findings highlight its importance in medicinal chemistry and drug discovery.

The compound's stability under various reaction conditions makes it an attractive choice for industrial applications as well. Its ability to withstand harsh conditions without degradation ensures that it can be used in large-scale syntheses without compromising yield or purity. This reliability is crucial for pharmaceutical manufacturers who require consistent and high-quality intermediates for drug production.

Moreover, the use of Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- aligns with the growing trend towards green chemistry principles. By facilitating more efficient synthetic routes and reducing waste, this compound contributes to a more sustainable approach to chemical manufacturing. This is particularly important as industries strive to minimize their environmental impact while maintaining high standards of product quality.

In conclusion, Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No: 2219408-33-8) is a versatile and highly valuable compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for researchers working on complex molecular architectures and drug development projects. As advancements continue to be made in synthetic methodologies, the importance of this compound is likely to grow even further.